Cas no 1784905-10-7 (3-(difluoromethyl)-4-methylbenzoic acid)

• Product Name: 3-(difluoromethyl)-4-methylbenzoic acid
• CAS No: 1784905-10-7
• MF: C₉H₈F₂O₂
• MW: 186.155429840088
• CID: 5933678
• PubChem ID: 84660425
• Update Time: 2026-03-11

3-(difluoromethyl)-4-methylbenzoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(difluoromethyl)-4-methylbenzoic acid
• MXUAWEGDXTYDMJ-UHFFFAOYSA-N
• 1784905-10-7
• EN300-6509372

• Inchi： 1S/C9H8F2O2/c1-5-2-3-6(9(12)13)4-7(5)8(10)11/h2-4,8H,1H3,(H,12,13)
• InChI Key： MXUAWEGDXTYDMJ-UHFFFAOYSA-N
• SMILES： FC(C1C=C(C(=O)O)C=CC=1C)F

Computed Properties

• Exact Mass: 186.04923582g/mol
• Monoisotopic Mass: 186.04923582g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 194
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 37.3Ų

Additional information on 3-(difluoromethyl)-4-methylbenzoic acid

Recent Advances in the Study of 3-(Difluoromethyl)-4-methylbenzoic Acid (CAS: 1784905-10-7) and Its Applications in Chemical Biology and Pharmaceutical Research

The compound 3-(difluoromethyl)-4-methylbenzoic acid (CAS: 1784905-10-7) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential as a lead compound in drug development. Recent studies have highlighted its role as a key intermediate in the synthesis of novel bioactive molecules, particularly in the development of enzyme inhibitors and antimicrobial agents.

One of the most notable advancements in the study of 3-(difluoromethyl)-4-methylbenzoic acid is its application in the design of small-molecule inhibitors targeting specific enzymes involved in disease pathways. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit potent inhibitory activity against bacterial enzymes such as enoyl-acyl carrier protein reductase (FabI), a critical target for antibacterial drug development. The study reported that the difluoromethyl group at the 3-position significantly enhances the binding affinity of the compound to the enzyme's active site, thereby improving its inhibitory potency.

In addition to its antibacterial potential, 3-(difluoromethyl)-4-methylbenzoic acid has also been explored for its anti-inflammatory properties. A recent preclinical study published in Bioorganic & Medicinal Chemistry Letters revealed that this compound and its analogs can modulate the activity of cyclooxygenase-2 (COX-2), an enzyme implicated in inflammatory responses. The researchers observed that the compound's difluoromethyl group plays a crucial role in stabilizing its interaction with COX-2, leading to reduced inflammation in animal models. These findings suggest that 3-(difluoromethyl)-4-methylbenzoic acid could serve as a promising scaffold for developing new anti-inflammatory drugs.

The synthesis of 3-(difluoromethyl)-4-methylbenzoic acid has also been a subject of recent research, with efforts focused on optimizing yield and scalability. A 2022 paper in Organic Process Research & Development described a novel, cost-effective synthetic route that utilizes palladium-catalyzed cross-coupling reactions to introduce the difluoromethyl group. This method not only improves the overall efficiency of the synthesis but also reduces the environmental impact by minimizing the use of hazardous reagents. Such advancements are critical for enabling the large-scale production of this compound for further pharmacological studies.

Looking ahead, the potential applications of 3-(difluoromethyl)-4-methylbenzoic acid extend beyond its current uses. Emerging research suggests that this compound could be repurposed for targeting other disease-related enzymes, such as those involved in cancer metabolism. Preliminary data from a 2023 study in the European Journal of Medicinal Chemistry indicate that certain derivatives of this compound exhibit selective cytotoxicity against cancer cell lines, particularly those with mutations in metabolic enzymes like isocitrate dehydrogenase (IDH). These findings open new avenues for exploring its role in oncology drug development.

In conclusion, 3-(difluoromethyl)-4-methylbenzoic acid (CAS: 1784905-10-7) represents a versatile and promising compound in chemical biology and pharmaceutical research. Its unique structural features, combined with its demonstrated biological activities, make it a valuable candidate for further investigation. Future studies should focus on elucidating its mechanism of action, optimizing its pharmacokinetic properties, and exploring its potential in combination therapies. As research progresses, this compound may well emerge as a cornerstone in the development of next-generation therapeutics.